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Compound of Interest

Compound Name: Asomate

CAS No.: 3586-60-5

Cat. No.: B121781

Get Quote

A comprehensive review of the chemical properties, fungicidal activity, and toxicological profiles

of the organo-arsenic fungicide Asomate and the dithiocarbamate fungicide Ferbam.

This guide provides a detailed comparative analysis of two fungicides, Asomate and Ferbam,

for an audience of researchers, scientists, and drug development professionals. While Ferbam

remains a known, albeit increasingly restricted, fungicide, Asomate is a largely obsolete

organo-arsenic compound, presenting challenges in direct comparative modern studies. This

document synthesizes available historical and current data to offer a comprehensive overview.

Chemical and Physical Properties
Asomate and Ferbam belong to distinct chemical classes, which dictates their physical

properties and biological activity. Asomate is an organo-arsenic compound, while Ferbam is an

iron-containing dithiocarbamate.[1][2]
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Property Asomate Ferbam

Chemical Name
Arsenic

tris(dimethyldithiocarbamate)

Iron(III)

tris(dimethyldithiocarbamate)

CAS Number 3586-60-5 14484-64-1

Molecular Formula C₉H₁₈AsN₃S₆ C₉H₁₈FeN₃S₆

Molecular Weight 435.57 g/mol 416.5 g/mol [3]

Appearance Yellow-green crystalline solid Dark brown to black powder[3]

Solubility Insoluble in water Very slightly soluble in water[4]

Mode of Action Protective and Curative[1]
Protective, Multi-site

inhibitor[5][6]

Fungicidal Performance and Efficacy
Direct comparative efficacy trials between Asomate and Ferbam are scarce due to the

obsolete status of Asomate. However, historical data and the known spectrum of activity for

each class of fungicide allow for a general comparison.

Asomate was historically used on a variety of crops, including apples, pears, and rice, to

control diseases such as powdery mildew, anthracnose, and scab.[1][7] Its dual protective and

curative action suggests it could inhibit fungal growth both before and after infection.

Ferbam is a broad-spectrum fungicide used to control a variety of fungal diseases on fruits,

vegetables, and ornamental crops.[4][8] It is known to be effective against diseases like apple

scab, cedar-apple rust, and brown rot.[8] Its multi-site mode of action makes the development

of resistance by fungal pathogens less likely.[6] However, a 2021 EPA memorandum noted

Ferbam's low efficacy in some applications, leading to recommendations for its use in tank

mixes.[6]

Mechanism of Action
The distinct chemical nature of Asomate and Ferbam results in different mechanisms of

fungicidal action.
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Asomate (Organo-arsenic Fungicide): The precise biochemical mechanism of Asomate is not

well-documented in recent literature. However, the toxicity of arsenic compounds, in general, is

attributed to their ability to interact with sulfhydryl groups of enzymes, leading to enzyme

inhibition and disruption of cellular metabolism.[9] Trivalent arsenic, which is likely relevant to

Asomate's activity, is known to uncouple oxidative phosphorylation and form complexes with

sulfhydryl-containing enzymes.[9] This disruption of critical enzymatic processes is the likely

basis for its fungicidal effect.

Ferbam (Dithiocarbamate Fungicide): Ferbam, like other dithiocarbamates, has a multi-site

mode of action.[4][6] This means it interferes with multiple biochemical processes within the

fungal cell. The primary mechanism is believed to be the chelation of metal-containing

enzymes and the inactivation of sulfhydryl (-SH) groups in amino acids and enzymes.[10] This

broad-based disruption of enzymatic function makes it difficult for fungi to develop resistance.

The dithiocarbamate molecule can be metabolized to isothiocyanates, which are also reactive

towards vital thiol compounds in the fungal cell.

Below is a conceptual diagram illustrating the multi-site inhibitory action of Ferbam on a fungal

cell.
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Conceptual diagram of Ferbam's multi-site inhibitory action.
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Detailed experimental protocols for Asomate are not readily available in contemporary

scientific literature. However, protocols for the analysis of dithiocarbamates like Ferbam are

well-established.

Residue Analysis of Ferbam
A common method for the analysis of Ferbam and other dithiocarbamate residues involves the

acid hydrolysis of the fungicide to evolve carbon disulfide (CS₂), which is then quantified by gas

chromatography (GC).[11][12]

Protocol: Carbon Disulfide Evolution Method for Ferbam Residue Analysis

Sample Preparation: A known weight of the sample matrix (e.g., fruit, vegetable) is

homogenized.

Acid Hydrolysis: The homogenized sample is placed in a reaction flask with a solution of

stannous chloride in hydrochloric acid. The flask is sealed and heated (e.g., 100°C) to

facilitate the decomposition of Ferbam to CS₂.[11][12]

CS₂ Trapping: The evolved CS₂ gas is purged from the reaction flask with an inert gas and

trapped in a solvent such as isooctane.[13]

Gas Chromatography (GC) Analysis: An aliquot of the isooctane containing the trapped CS₂

is injected into a gas chromatograph equipped with a suitable detector, such as a mass

spectrometer (MS) or an electron capture detector (ECD), for quantification.[5][11][14]

Quantification: The amount of CS₂ detected is used to calculate the original concentration of

Ferbam in the sample, using a conversion factor based on their molecular weights.

The workflow for this analytical method is illustrated below.
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1. Homogenized Sample

2. Acid Hydrolysis
(SnCl₂/HCl, 100°C)

3. CS₂ Trapping
(in Isooctane)

Evolved CS₂

4. GC-MS Analysis

5. Quantification of Ferbam
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Workflow for Ferbam residue analysis via CS₂ evolution.

Analysis of Asomate
Specific, validated analytical methods for Asomate are not prevalent in recent literature.

However, being an organo-arsenic compound, its analysis would likely involve methods for total

arsenic determination or speciation analysis. A general approach would involve acid digestion

of the sample to break down the organic matrix and convert the arsenic to a measurable form,

followed by analysis using techniques such as atomic absorption spectrometry (AAS) or

inductively coupled plasma mass spectrometry (ICP-MS).

Toxicology and Environmental Fate
Both Asomate and Ferbam present toxicological and environmental concerns, though the

nature and extent of these differ.
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Asomate: As an organo-arsenic compound, Asomate is considered highly toxic to mammals if

ingested.[1] The toxicity of arsenic is well-documented, with potential for both acute and chronic

health effects.[9][15] Little information is available on the specific environmental fate and

ecotoxicity of Asomate, but its use has been largely discontinued due to these concerns.[1]

Ferbam: Ferbam has low acute mammalian toxicity.[2] However, it is recognized as a skin and

eye irritant.[16] Concerns have been raised about its potential for reproductive and

developmental effects, as well as neurotoxicity.[17] Environmentally, Ferbam is considered

moderately toxic to birds and bees, and highly toxic to fish.[2] It is not considered to be

persistent in soil or water systems.[2]

Toxicological/Environment
al Aspect

Asomate Ferbam

Acute Mammalian Toxicity High (if ingested)[1] Low[2]

Primary Health Concerns Arsenic toxicity[9][15]

Skin/eye irritation, potential

reproductive/developmental

effects, neurotoxicity[16][17]

Ecotoxicity
Limited data, but expected to

be high due to arsenic content

Moderately toxic to birds/bees,

highly toxic to fish[2]

Environmental Persistence Limited data
Not persistent in soil or

water[2]

Conclusion
The comparative analysis of Asomate and Ferbam reveals two fungicides with distinct

chemical properties, mechanisms of action, and toxicological profiles. Ferbam, a

dithiocarbamate, functions as a multi-site, protective fungicide with a lower risk of resistance

development but with noted ecotoxicological effects, particularly towards aquatic life. Asomate,

an obsolete organo-arsenic compound, possessed both protective and curative action but has

been phased out due to the inherent high toxicity of arsenic.

For researchers and drug development professionals, the study of these two compounds offers

insights into different strategies for fungal control. The multi-site inhibition of Ferbam represents

a durable approach to combating fungicide resistance. The case of Asomate, on the other
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hand, serves as a historical example of the trade-offs between efficacy and toxicity, highlighting

the importance of developing target-specific and environmentally benign fungicidal agents. The

lack of detailed modern data on Asomate underscores the challenges in evaluating the

historical context of pesticide use and its evolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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